N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethylpropanamide

• CAS No.: 81777-99-3
• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H16ClNO3/c1-12(2,8-15)11(16)14(17)7-9-5-3-4-6-10(9)13/h3-6,15,17H,7-8H2,1-2H3
• InChI Key: PIYIYBKUWPMENA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C(=O)N(CC1=CC=CC=C1Cl)O

Description

N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C12H16ClNO3 and its molecular weight is 257.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3.0 grams (0.025 mole) of 3-hydroxy-2,2-dimethylpropionic acid (Example 12, Step A) and 3.9 grams (0.025 mole) of N-(2-chlorophenyl)methyl hydroxylamine (Example 1, Step A-2) in 65 ml of ethanol was added dropwise a solution of 5.2 grams (0.025 mole) of dicyclohexylcarbodiimide in 25 ml of chloroform. Upon completion of addition the reaction mixture was stirred at ambient temperature for 60 hours. The reaction mixture was concentrated under reduced pressure to give a residual solid. The solid was recrystallized from ethanol, then from ethanol-water to give a solid; mp 229°-230°. The filtrates from the recrystallizations were combined and concentrated under high vacuum to give a residual oil. The residual oil was subjected to column chromatography. Elution was accomplished using 4:1--cyclohexane:ethyl acetate. The appropriate fraction was concentrated under reduced pressure to give a solid. The solid was recrystallized from ethyl acetatehexane to give 0.51 gram of N-[(2-chlorophenyl)methyl]-N,3-dihydroxy-2,2-dimethylpropanamide; mp 130°-132°. The solid was recrystallized a second time from ethyl acetate-cyclohexane to raise the mp to 131°-132°.